N-[4-benzoyl-2-({[(4-methylphenyl)sulfanyl]acetyl}amino)phenyl]-2-[(4-methylphenyl)sulfanyl]acetamide

• Molecular Formula: C31H28N2O3S2
• Molecular Weight: 540.7 g/mol
• IUPAC Name: N-[4-benzoyl-2-[[2-(4-methylphenyl)sulfanylacetyl]amino]phenyl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C31H28N2O3S2/c1-21-8-13-25(14-9-21)37-19-29(34)32-27-17-12-24(31(36)23-6-4-3-5-7-23)18-28(27)33-30(35)20-38-26-15-10-22(2)11-16-26/h3-18H,19-20H2,1-2H3,(H,32,34)(H,33,35)
• InChI Key: MCTGEGGADXWXHA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=C(C=C(C=C2)C(=O)C3=CC=CC=C3)NC(=O)CSC4=CC=C(C=C4)C

Description

N-[4-benzoyl-2-({[(4-methylphenyl)sulfanyl]acetyl}amino)phenyl]-2-[(4-methylphenyl)sulfanyl]acetamide, commonly known as BMS-303141, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzoylphenylurea derivatives and has been extensively studied for its various properties.

Mechanism of Action

The exact mechanism of action of BMS-303141 is not fully understood. However, it is believed to work by inhibiting the activity of COX-2, an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2 activity, BMS-303141 reduces the production of prostaglandins, which are responsible for the pain and inflammation associated with inflammatory diseases.
Biochemical and physiological effects:
BMS-303141 has been shown to have a number of biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as IL-1β, IL-6, and TNF-α, which are involved in the inflammatory response. Additionally, BMS-303141 has been shown to reduce the levels of prostaglandins and leukotrienes, which are involved in the pain and inflammation associated with inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of BMS-303141 is its potent anti-inflammatory and analgesic properties. This makes it a promising candidate for the treatment of various inflammatory diseases. Additionally, BMS-303141 has been shown to have low toxicity and good pharmacokinetic properties, making it a safe and effective drug. However, one of the limitations of BMS-303141 is its high cost of synthesis, which may limit its use in large-scale studies.

Future Directions

There are several future directions for the study of BMS-303141. One area of interest is the development of more efficient and cost-effective synthesis methods. Additionally, further studies are needed to fully understand the mechanism of action of BMS-303141 and its potential use in the treatment of various inflammatory diseases. Furthermore, studies are needed to investigate the potential use of BMS-303141 in combination with other drugs for the treatment of cancer. Finally, studies are needed to investigate the potential use of BMS-303141 in other areas, such as neurodegenerative diseases and cardiovascular diseases.
Conclusion:
In conclusion, BMS-303141 is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It has been extensively studied for its anti-inflammatory and analgesic properties and has shown promising results in the treatment of various inflammatory diseases. Additionally, BMS-303141 has been shown to have anti-cancer properties and has been studied for its potential use in cancer therapy. While there are still many areas that require further research, BMS-303141 holds great promise for the future of medicine.

Synthesis Methods

The synthesis of BMS-303141 involves the reaction of 4-methylthiophenol with 4-bromoacetophenone followed by the reaction of the resulting product with 4-aminobenzoic acid. The final product is obtained by the reaction of the intermediate product with 4-methylthiophenol and acetic anhydride. The entire process is a multi-step synthesis that requires careful monitoring and purification to obtain a pure product.

Scientific Research Applications

BMS-303141 has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis, osteoarthritis, and other inflammatory conditions. Additionally, BMS-303141 has been shown to have anti-cancer properties and has been studied for its potential use in cancer therapy.